![molecular formula C12H16O5 B3030044 Isopropyl 4-hydroxy-3,5-dimethoxybenzoate CAS No. 858131-80-3](/img/structure/B3030044.png)
Isopropyl 4-hydroxy-3,5-dimethoxybenzoate
Overview
Description
Isopropyl 4-hydroxy-3,5-dimethoxybenzoate, also known as IDB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. IDB is a derivative of gallic acid, which is a natural phenolic compound found in many plants.
Scientific Research Applications
Antioxidant and Antiradicalic Capacities
Isopropyl 4-hydroxy-3,5-dimethoxybenzoate is part of a group of phenolic compounds that exhibit significant antioxidant activity, radical scavenging, and metal chelating activities. These properties are crucial in various fields, including food preservation, pharmaceuticals, and cosmetics, where they help in combating oxidative stress and promoting health benefits. For instance, Kucukoglu and Nadaroğlu (2014) assessed the antioxidant and radical scavenging properties of hydroxy phenyl derivatives, including 4-Hydroxy-3,5-dimethoxybenzoic acid, finding them to have higher total antioxidant activity than widely used compounds like BHA, Quercetin, and α-tocopherol (Kucukoglu & Nadaroğlu, 2014).
Synthetic Studies
The compound has been a focus in synthetic studies for creating analogues and derivatives. Fukui, Nakayama, and Tanaka (1969) synthesized 5,6-Methylenedioxy-2-isopropenylbenzo[b]furan, an analogue of the naturally-occurring 5,6-dimethoxy compound, highlighting the compound's role in advancing organic chemistry (Fukui, Nakayama, & Tanaka, 1969).
Pharmaceutical Research
This compound has been used in pharmaceutical research, particularly in the synthesis of specifically labeled compounds for metabolic and other studies. Roth et al. (1982) prepared 3,4,5-Trimethoxy-2H9-, 4-methoxy-3,5-dimethoxy-2H6-, and 4-hydroxy-3,5-dimethoxy-2H6-benzoic acids, which are significant in creating labeled compounds for detailed pharmaceutical research (Roth, Fischer, Pachta, & Althaus, 1982).
Environmental Photochemistry
The photochemical behavior of 4-hydroxy-3,5-dimethoxybenzoic acid (syringic acid) in aqueous solutions has been studied, revealing pH-dependent photosubstitution pathways. Dallin et al. (2009) investigated this behavior, demonstrating its relevance in environmental photochemistry (Dallin, Wan, Krogh, Gill, & Moore, 2009).
Safety and Hazards
When handling Isopropyl 4-Hydroxy-3,5-diMethoxybenzoate, it is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . It is also recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .
Mechanism of Action
Mode of Action
Similar compounds have been known to undergo reactions with various nucleophiles . For instance, aldehydes and ketones can react with hydroxylamine to form oximes or hydrazine to form hydrazones . The reaction with oxygen leads to the reversible formation of a hemiketal, while the reaction with nitrogen forms the oxime in an essentially irreversible process as the adduct dehydrates .
Biochemical Pathways
It’s worth noting that similar compounds have been implicated in the microbial conversion of aromatic compounds, a critical and often rate-limiting reaction in aromatic catabolism .
Result of Action
Similar compounds have been known to undergo various chemical reactions, leading to the formation of different products .
Action Environment
It’s worth noting that environmental factors such as temperature, ph, and the presence of other compounds can significantly influence the action and stability of similar compounds .
properties
IUPAC Name |
propan-2-yl 4-hydroxy-3,5-dimethoxybenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O5/c1-7(2)17-12(14)8-5-9(15-3)11(13)10(6-8)16-4/h5-7,13H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFDMGVMGWSSNPP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)C1=CC(=C(C(=C1)OC)O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501253461 | |
Record name | 1-Methylethyl 4-hydroxy-3,5-dimethoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501253461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
858131-80-3 | |
Record name | 1-Methylethyl 4-hydroxy-3,5-dimethoxybenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=858131-80-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Methylethyl 4-hydroxy-3,5-dimethoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501253461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.